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Compound of Interest

Compound Name: Dilithium azelate
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Introduction

The selection of an appropriate grease is critical for the longevity and performance of lubricated
components, especially in high-temperature environments. The thickener, a key component of
grease, plays a pivotal role in its thermal stability, mechanical properties, and overall
performance. While the specific compound "Dilithium azelate" is not prominently documented
in publicly available literature for high-temperature applications, the broader class of lithium-
based thickeners, including simple lithium soaps and lithium complex soaps, are extensively
used and studied. This guide provides a comparative overview of the performance of various
lithium-based grease thickeners at elevated temperatures, supported by experimental data and
standardized testing methodologies.

Comparative Performance Data

The performance of greases formulated with different lithium-based thickeners can be
evaluated based on several key parameters. The following tables summarize typical
performance data for greases thickened with simple lithium soap (e.g., lithium 12-
hydroxystearate) and lithium complex soaps.

Table 1: Thermal Performance Characteristics
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Simple Lithium Lithium Complex

Parameter Test Method
Soap Grease Soap Grease

Dropping Point (°C) 180 - 210 > 260 ASTM D2265

Upper Operatin

PP P J ~120 > 150 -

Temp. (°C)

Thermal Stability (hrs
<100 > 500 -

@ 150°C)

Table 2: Mechanical and Chemical Stability

Simple Lithium Lithium Complex
Parameter Test Method
Soap Grease Soap Grease

Mechanical Stability
(Worked Penetration, 265 - 295 265 - 295 ASTM D217
60 strokes)

Roll Stability
(Penetration Change, <15 <10 ASTM D1831
%)

Oxidation Stability
(Pressure Drop, psi@ <5 <5 ASTM D942
100 hrs)

Water Washout (%
loss @ 80°C)

<6 <3 ASTM D1264

Experimental Protocols

The data presented above is derived from standardized ASTM (American Society for Testing
and Materials) test methods, ensuring reproducibility and comparability.

1. Dropping Point (ASTM D2265): This test determines the temperature at which a grease
becomes fluid enough to drip. A small sample of grease is placed in a cup with a small orifice at
the bottom. The apparatus is heated at a controlled rate, and the temperature at which the first
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drop of material falls from the cup is recorded as the dropping point. This indicates the upper-
temperature limit for short-term exposure.

2. Worked Penetration (ASTM D217): This method measures the consistency of a grease after
it has been worked for a specified number of strokes (typically 60) in a standard grease worker.
A cone of standard shape and weight is allowed to drop into the grease for 5 seconds. The
depth of penetration in tenths of a millimeter is the worked penetration value. It indicates the
grease's ability to remain in place during operation.

3. Oxidation Stability (ASTM D942): This test evaluates the resistance of a grease to oxidation
under static conditions. A sample of grease is placed in a pressure vessel (bomb) filled with
oxygen. The bomb is sealed and placed in a bath at a specified temperature. The drop in
oxygen pressure over a certain period is recorded as a measure of the grease's oxidation
stability.

4. Water Washout (ASTM D1264): This method assesses the ability of a grease to resist being
washed away by water. A greased ball bearing is rotated at a specific speed while a jet of water
at a controlled temperature is sprayed onto it. The percentage of grease lost from the bearing is
a measure of its water washout resistance.

Visualizations

Logical Flow for High-Temperature Grease Selection
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Caption: A flowchart outlining the decision-making process for selecting a suitable high-
temperature grease.

Experimental Workflow for Grease Performance Evaluation
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Caption: A diagram illustrating the workflow for the experimental evaluation of grease
performance.

 To cite this document: BenchChem. [Benchmarking the Performance of Lithium-Based
Thickeners in High-Temperature Grease Applications]. BenchChem, [2025]. [Online PDF].
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Available at: [https://www.benchchem.com/product/b1614953#benchmarking-the-
performance-of-dilithium-azelate-in-high-temperature-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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